Cas no 83846-63-3 (Butanal,2-(chlorophenylmethylene)-)

• Product Name: Butanal,2-(chlorophenylmethylene)-
• CAS No: 83846-63-3
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 727720
• PubChem ID: 15267602
• Update Time: 2025-04-19

Butanal,2-(chlorophenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Butanal,2-(chlorophenylmethylene)-
• 2-(chlorophenylmethylene)butyraldehyde
• 2-[chloro(phenyl)methylidene]butanal
• EINECS 281-040-8
• 83846-63-3

• Inchi： 1S/C11H11ClO/c1-2-9(8-13)11(12)10-6-4-3-5-7-10/h3-8H,2H2,1H3/b11-9+
• InChI Key： IPUUGIIFFPLTLL-PKNBQFBNSA-N
• SMILES： Cl/C(/C1C=CC=CC=1)=C(/C=O)\CC

Computed Properties

• Exact Mass: 194.0498427g/mol
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes